Cas no 191111-02-1 (Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate)

• Product Name: Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• CAS No: 191111-02-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5347098
• Update Time: 2025-06-25

Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• Z4644450362
• methyl 1-{[(tert-butoxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylate
• Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate

• Inchi： 1S/C13H19NO4/c1-6-9-7-13(8-9,10(15)17-5)14-11(16)18-12(2,3)4/h1,9H,7-8H2,2-5H3,(H,14,16)
• InChI Key： NSHODLNECMAQEK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C#C)C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate

Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate (CAS No. 191111-02-1): A Comprehensive Overview

Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate (CAS No. 191111-02-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an ethynyl group and an oxycarbonylamino moiety, contributes to its versatility in drug development applications.

The compound's structure is built around a cyclobutane core, which is a common scaffold in many pharmacologically active agents due to its ability to mimic natural product frameworks and enhance binding affinity to biological targets. The 3-ethynyl substituent introduces a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This feature is particularly useful in the design of peptidomimetics and other therapeutic agents where precise control over molecular conformation is crucial.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from cyclobutane derivatives. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate compound serves as a key building block in these efforts, providing researchers with a versatile platform for generating new drug candidates.

The oxycarbonylamino group in the molecule's name is another critical feature that enhances its utility in synthetic chemistry. This group can participate in various chemical reactions, such as coupling reactions with amino acids or other nucleophiles, facilitating the assembly of more complex structures. Additionally, the presence of the 2-methylpropan-2-yl group contributes to the compound's overall steric hindrance and lipophilicity, which can be fine-tuned to optimize solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the development of targeted therapies. For instance, researchers have explored its use as a precursor in the synthesis of protease inhibitors, which are essential in treating conditions like cancer and infectious diseases. The cyclobutane core's rigidity and the ethynyl group's reactivity allow for the creation of molecules that can selectively interact with specific enzymatic targets, thereby minimizing side effects.

The pharmaceutical industry's interest in this compound has also been driven by its potential as a chiral building block. Chirality plays a crucial role in drug efficacy and safety, as many biological targets are stereospecific. The synthesis of enantiomerically pure forms of Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate could lead to more effective and safer drugs.

In addition to its applications in drug development, this compound has been investigated for its role in materials science. The unique structural features of cyclobutane derivatives make them attractive for creating advanced materials with tailored properties. For example, researchers have explored their use in polymer chemistry to develop novel polymers with enhanced mechanical strength or thermal stability.

The synthesis of Methyl 3-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

The compound's stability under various conditions is another important consideration in its application. Studies have demonstrated that it remains stable under standard storage conditions but may degrade under extreme temperatures or acidic environments. Understanding these stability profiles is crucial for ensuring its efficacy in both laboratory settings and industrial-scale production.

The growing body of research on this compound underscores its significance in modern chemistry and pharmaceutical science. As new synthetic methodologies emerge and our understanding of biological systems advances, Methyl 3-ethynyl-1-[(2-methylpropan-2-yloxycarbonylamino)cyclobutane-1-carboxylate] (CAS No. 191111-02-1) will continue to play a pivotal role in the discovery and development of innovative therapeutic agents.